Cas no 2171775-07-6 (2-amino-3-(4-methylthiophen-3-yl)propanamide)

• Product Name: 2-amino-3-(4-methylthiophen-3-yl)propanamide
• CAS No: 2171775-07-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5859224
• PubChem ID: 165534021
• Update Time: 2025-05-25

2-amino-3-(4-methylthiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methylthiophen-3-yl)propanamide
• EN300-1300036
• 2171775-07-6

• Inchi： 1S/C8H12N2OS/c1-5-3-12-4-6(5)2-7(9)8(10)11/h3-4,7H,2,9H2,1H3,(H2,10,11)
• InChI Key： PZZOERNZJNLSTG-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-amino-3-(4-methylthiophen-3-yl)propanamide

Comprehensive Overview of 2-amino-3-(4-methylthiophen-3-yl)propanamide (CAS No. 2171775-07-6)

2-amino-3-(4-methylthiophen-3-yl)propanamide, with the CAS registry number 2171775-07-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene and amide functional groups, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity in various therapeutic areas.

The molecular structure of 2-amino-3-(4-methylthiophen-3-yl)propanamide includes a 4-methylthiophene ring, a feature that enhances its lipophilicity and potential membrane permeability. These attributes make it a promising candidate for targeting specific biological pathways. Recent studies have explored its role in modulating enzyme activity, particularly in contexts related to neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

In the context of drug design, the amide moiety in 2-amino-3-(4-methylthiophen-3-yl)propanamide is critical for forming hydrogen bonds with biological targets, a property highly valued in small-molecule therapeutics. This compound's versatility is further highlighted by its potential use in peptide mimetics, a growing area of interest for researchers developing novel treatments for chronic conditions. The integration of thiophene derivatives in medicinal chemistry continues to expand, driven by their favorable pharmacokinetic profiles.

From a synthetic perspective, CAS No. 2171775-07-6 presents intriguing challenges and opportunities for organic chemists. Efficient synthesis routes often involve multi-step reactions with careful optimization of conditions to achieve high yields and purity. The compound's stability under various pH conditions is also a topic of investigation, particularly for formulations intended for oral administration. These aspects are crucial for scaling up production in pharmaceutical manufacturing.

The growing demand for bioactive small molecules has placed compounds like 2-amino-3-(4-methylthiophen-3-yl)propanamide at the forefront of high-throughput screening campaigns. Its potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes are of particular interest, given the prominence of these targets in modern drug development. As the pharmaceutical industry shifts toward targeted therapies, such compounds are likely to play a pivotal role.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 2171775-07-6. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize waste and energy consumption. Additionally, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with global sustainability standards, a key concern for stakeholders in the life sciences sector.

In summary, 2-amino-3-(4-methylthiophen-3-yl)propanamide represents a compelling case study in the intersection of medicinal chemistry and drug discovery. Its structural features, synthetic accessibility, and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.